2,3-Dichloro-6-nitronaphthalene-1,4-dione

• IUPAC Name: 2,3-dichloro-6-nitronaphthalene-1,4-dione
• InChI: InChI=1S/C10H3Cl2NO4/c11-7-8(12)10(15)6-3-4(13(16)17)1-2-5(6)9(7)14/h1-3H
• InChI Key: NQKHIWJEMSIMRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C(=C(C2=O)Cl)Cl
• Molecular Formula: C10H3Cl2NO4
• DSSTOX Substance ID: DTXSID20512236
• Molecular Weight: 272.04 g/mol
• CAS RN: 29284-76-2

Description

2,3-Dichloro-6-nitronaphthalene-1,4-dione is a special naphthoquinone with four electrophilic sites. It is useful for applications in organic synthesis and preparation of a diverse new compounds, such as 2,3-substituted derivatives and heterocycles, including those with the core naphthoquinone structure fused.

Synthesis Analysis

The synthesis of 2,3-Dichloro-6-nitronaphthalene-1,4-dione involves several steps. One method involves the use of nitric acid and sulfuric acid at 80℃. The resulting solid is then recrystallized from hot ethyl acetate to remove impurities. Other methods involve the use of iodine and chlorine in acetic acid, or sodium azide in N,N-dimethyl-formamide.

Molecular Structure Analysis

The molecular formula of 2,3-Dichloro-6-nitronaphthalene-1,4-dione is C10H3Cl2NO4. It has a molecular weight of 272.04 g/mol.

Chemical Reactions Analysis

2,3-Dichloro-6-nitronaphthalene-1,4-dione can undergo various chemical reactions. For instance, it can react with nitric acid and sulfuric acid at 80℃. It can also react with iodine and chlorine in acetic acid, or with sodium azide in N,N-dimethyl-formamide.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of New Derivatives : New naphtho- and tetracyclic diazaquinone derivatives have been synthesized using 2,3-dichloro-6-nitronaphthalene-1,4-dione, leading to compounds with potential applications in various chemical domains (Abdassalam, Kurban, & Deniz, 2019).

Chemical Properties and Reactions

• Chlorination Studies : Research has explored the chlorination of nitronaphthalene derivatives, contributing to understanding the chemical behavior and potential applications of these compounds (Armstrong & Scheinmann, 1963).

Solubility and Compound Formation

• Solubility in Supercritical Carbon Dioxide : Studies on the solubility of solid derivatives of 2,3-dichloronaphthalene-1,4-dione in supercritical carbon dioxide provide insights into their potential industrial applications, particularly in areas like material processing and pharmaceuticals (Zacconi et al., 2017).

Crystallography and Structural Analysis

• Crystal Structure Investigations : The crystal structures of derivatives of 2,3-dichloronaphthalene-1,4-dione have been determined, aiding in the understanding of molecular interactions and properties vital for material science and chemistry (Yıldız et al., 2018).

Spectrochemical Analysis

• Spectrochemical Properties : Research on the electronic absorption and fluorescence properties of derivatives of 2,3-dichloronaphthalene-1,4-dione contributes to fields like photophysics and material science, providing insights into their potential applications in sensors and optoelectronics (Krishnamurthy & Reddy, 2006).

Biological and Medicinal Research

• Antimicrobial Activity : Studies on the antimicrobial activity of derivatives of 2,3-dichloronaphthalene-1,4-dione open pathways for potential applications in medicine and pharmaceuticals, particularly in developing new antimicrobial agents (Voskienė et al., 2011).

Environmental and Atmospheric Studies

• Atmospheric Chemistry : Understanding the atmospheric chemistry of nitronaphthalenes provides valuable insights into environmental science and pollution studies, particularly in understanding the behavior of these compounds in the atmosphere (Feilberg et al., 1999).